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Compound of Interest

Compound Name: Iron;1,10-phenanthroline

Cat. No.: B1254629

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Iron(ll) 1,10-phenanthroline.
Adherence to these protocols is crucial for ensuring personal safety and minimizing
environmental impact.

Chemical Identifier:
e Name: Iron(ll) 1,10-phenanthroline (also known as Ferroin)
e CAS Number: 14634-91-4 (for the sulfate salt)

Primary Hazards: Iron(ll) 1,10-phenanthroline and its precursor, 1,10-phenanthroline, are
hazardous materials. The primary routes of exposure are ingestion, inhalation, and skin or eye
contact.

o Acute Toxicity: Toxic if swallowed.[1][2][3] Animal experiments indicate that ingestion of even
small amounts can be harmful.[2]

e Aquatic Toxicity: Very toxic to aquatic life, with long-lasting effects.[1][2][3]
« Irritation: May cause eye, skin, and respiratory tract irritation.[4][5]

o Mutagenicity: Limited evidence suggests the potential for non-lethal mutagenic effects from a
single exposure.[2]
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Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling Iron(ll)

1,10-phenanthroline.

Specifications and

Body Part PPE Required
Standards
Safety glasses with side Must comply with OSHA 29
Eyes/Face shields or chemical safety CFR 1910.133 or European
goggles. Standard EN166.[4][5][6]
] ] Nitrile rubber gloves are a
Hands Chemical-resistant gloves. ) ]
suitable option.[7]
Bod Laboratory coat or appropriate Should be sufficient to prevent
ody

protective clothing. skin exposure.[4][5][6]

A NIOSH/MSHA or European
Standard EN 149 approved

) Not required under normal use ) ] )
Respiratory _ o respirator is necessary if dusts
with adequate ventilation.

are generated or if ventilation

is inadequate.[4]

Operational and Disposal Plans

Handling Protocol:

» Engineering Controls: Always work in a well-ventilated area, such as a chemical fume hood,
to keep airborne concentrations low.[4][5] Ensure that an eyewash station and a safety
shower are readily accessible.[5]

o Personal Protection: Before beginning work, don all required PPE as detailed in the table
above.

e Avoiding Contamination: Do not eat, drink, or smoke in the laboratory.[1] Wash hands
thoroughly with soap and water after handling the chemical.[1][4] Contaminated work
clothing should be laundered separately before reuse.[2][5]
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o Safe Handling: Avoid all personal contact, including inhalation of dust or aerosols.[2][5]
Prevent the formation and accumulation of dust.[5] Keep the container tightly closed when
not in use.[4][5]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents and acids.[1][4]

Spill Response Protocol:
o Evacuate: Clear the area of all personnel.
e Ventilate: Ensure the area is well-ventilated.

o Containment: For minor spills, absorb the material with an inert substance (e.g., sand,
vermiculite) and place it into a suitable, labeled container for disposal.[4][7] For major spills,
prevent the substance from entering drains or waterways.[2]

e Personal Protection: Wear appropriate PPE, including respiratory protection, during cleanup.

[2]

» Decontamination: After the spill is contained and collected, clean the affected area
thoroughly.

Disposal Protocol:

» Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to local, state, and federal regulations.[4]

o Containerization: Collect waste in a suitable, clean, dry, and closed container that is properly
labeled.[4] Do not mix with other waste.

e Environmental Protection: Do not release the chemical into the environment.[3]

» Disposal Method: Dispose of the waste through a licensed waste disposal company.[3]
Uncleaned containers should be treated as the product itself.

Workflow and Safety Diagram
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The following diagram illustrates the logical workflow for safely handling and disposing of

Iron(ll) 1,10-phenanthroline.
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Caption: Workflow for safe handling and disposal of Iron(ll) 1,10-phenanthroline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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